
Fenuron-d5: A Comprehensive Safety Data Sheet
Analysis

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for Fenuron-d5, a

deuterated analog of the herbicide Fenuron. Given the limited availability of specific safety data

for Fenuron-d5, this document also includes information on the non-deuterated parent

compound, Fenuron, to provide a more comprehensive understanding of its potential hazards.

All data is presented with clear sourcing to aid in risk assessment and safe handling.

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of Fenuron-d5 and its

parent compound, Fenuron. The data has been compiled from various chemical suppliers and

databases.
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Property Fenuron-d5 Fenuron

CAS Number 1219802-06-8[1] 101-42-8[2][3]

Molecular Formula C₉H₇D₅N₂O C₉H₁₂N₂O[2][3]

Molecular Weight 169.24 g/mol [1][4] 164.20 g/mol [3]

Appearance White to Off-White Solid[5] White, crystalline solid[6]

Melting Point 131-134°C[5] 128 - 132 °C[7]

Solubility
Chloroform (Slightly), Methanol

(Slightly)[5]

Water: 3.85 g/L at 25°C;

Sparingly soluble in

hydrocarbons.[3]

Stability
Stable under recommended

storage conditions.[1]

Stable at neutral pH but

hydrolyzed in acid and basic

media. Stable toward oxidation

and moisture.[3]

Section 2: Toxicological Information
Comprehensive toxicological data for Fenuron-d5 is not readily available. Therefore, the data

presented below is for the parent compound, Fenuron, and should be considered as indicative

for Fenuron-d5 in a preliminary risk assessment.
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Toxicity Endpoint Value (for Fenuron) Species Reference

Acute Oral Toxicity

(LD50)
6400 mg/kg Rat [7]

Acute Dermal Toxicity

May be harmful if

absorbed through

skin. May cause skin

irritation.

Not specified [2]

Acute Inhalation

Toxicity

May be harmful if

inhaled. Causes

respiratory tract

irritation.

Not specified [2]

Eye Irritation Irritating to eyes. Not specified [2]

Aquatic Toxicity

(LC50)
204 mg/l - 96 h

Oncorhynchus mykiss

(rainbow trout)
[7]

Note: The toxicological properties of Fenuron-d5 have not been thoroughly investigated.[2][7]

Section 3: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication. While a specific GHS classification for

Fenuron-d5 is not universally established, the classification for Fenuron provides a strong

basis for its handling.

GHS Pictograms for Fenuron:

alt text

alt text

alt text

Signal Word: Warning[5]
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Hazard Statements for Fenuron:

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[2][5]

H361: Suspected of damaging fertility or the unborn child.[5]

H400: Very toxic to aquatic life.[5]

H410: Very toxic to aquatic life with long lasting effects.[5]

H411: Toxic to aquatic life with long lasting effects.[5]

Precautionary Statements for Fenuron:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

The following diagram illustrates the logical relationship for GHS classification based on

available hazard information for Fenuron.

Caption: GHS Classification Workflow for Fenuron.

Section 4: Experimental Protocols
Detailed experimental protocols for the safety testing of Fenuron-d5 are not publicly available.

However, standardized guidelines from the Organisation for Economic Co-operation and

Development (OECD) are widely used for chemical safety testing. The following are summaries

of relevant OECD test guidelines that would be used to determine the acute toxicity of a

substance like Fenuron-d5.

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-
Down Procedure
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This method is designed to estimate the LD50 value while minimizing the number of animals

used.

Methodology:

Animal Selection: Healthy, young adult rodents (usually females) are used.

Dose Administration: A single animal is dosed at a starting level based on available

information.

Observation: The animal is observed for signs of toxicity and mortality over a period of up to

14 days.[9]

Sequential Dosing:

If the animal survives, the next animal is dosed at a higher level.

If the animal dies, the next animal is dosed at a lower level.

Data Analysis: The LD50 is calculated from the results of at least 5 animals using the

maximum likelihood method.

The following diagram illustrates the workflow for an acute oral toxicity study based on OECD

guidelines.

Caption: Workflow for OECD Acute Oral Toxicity Testing.

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline is used to assess the toxic effects of a substance applied to the skin.

Methodology:

Animal Selection: Rodents with healthy, intact skin are used.

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals.

Application: The test substance is applied uniformly over an area of at least 10% of the total

body surface area and held in contact with the skin with a porous gauze dressing for 24
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hours.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Data Analysis: The LD50 is determined, or a limit test is performed to determine if the LD50

is above a certain dose.

OECD Test Guideline 403: Acute Inhalation Toxicity
This guideline assesses the toxicity of a substance when inhaled.

Methodology:

Animal Selection: Typically rodents are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, aerosol, or dust in a

specially designed inhalation chamber for a defined period (usually 4 hours).

Concentration Monitoring: The concentration of the test substance in the chamber is

monitored throughout the exposure period.

Observation: Animals are observed for toxic effects and mortality during and after exposure

for up to 14 days.

Data Analysis: The LC50 (lethal concentration for 50% of animals) is determined.

Section 5: Handling and Storage
Based on the available data, the following handling and storage precautions are recommended

for Fenuron-d5.

Handling:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2][10]

Provide appropriate exhaust ventilation at places where dust is formed.[2]
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Wear suitable protective clothing, gloves, and eye/face protection.[10]

Storage:

Store in a cool, dry, and well-ventilated place.[2][10]

Keep container tightly closed.[2][10]

Store at room temperature.[1] For long-term storage, some suppliers recommend -20°C in a

freezer.[5]

Section 6: Disposal Considerations
Dispose of Fenuron-d5 and its containers in accordance with local, regional, and national

regulations. Do not let the product enter drains.[2] One suggested method for disposal is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[2]

This technical guide is intended to provide a summary of the available safety information for

Fenuron-d5. It is crucial for researchers and laboratory personnel to consult the most current

and complete Safety Data Sheet provided by the supplier before handling this chemical and to

conduct a thorough risk assessment for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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